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Compound of Interest

Compound Name: 3-Pentylquinoline

CAS No.: 17692-04-5

Cat. No.: B14709410

Get Quote

Executive Summary & Chemical Profile
3-Pentylquinoline is an organic heterocyclic compound consisting of a quinoline core

substituted with a pentyl group at the 3-position.[1][2][3] While specific toxicological data for this

exact isomer may be limited compared to the parent quinoline, it must be managed with the

same rigor as Class 6.1 Toxic Substances and Class 9 Miscellaneous Dangerous Goods

(Environmentally Hazardous) due to the biological activity associated with the quinoline

scaffold.[2][3]

Operational Directive: Treat this compound as a hazardous organic base and a marine

pollutant. Under no circumstances should this material be discharged into municipal

wastewater systems.[2][3]
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Property Description Operational Implication

Chemical Structure Quinoline ring + C5 alkyl chain

Lipophilic; insoluble in water;

soluble in organic solvents

(DCM, Ethyl Acetate).[1][2][4]

Functional Group
Tertiary Amine (Pyridine-like

nitrogen)

Basic. Reacts exothermically

with strong acids.[1][2][3]

Physical State
Liquid (likely viscous) or low-

melting solid

Requires leak-proof secondary

containment.[1][2][3]

Hazard Class
Irritant, Aquatic Toxin,

Suspected Mutagen
Zero-drain disposal policy.

Hazard Identification & Segregation Logic
Effective disposal begins with chemical segregation.[3] The nitrogen lone pair on the quinoline

ring dictates the compatibility profile.[2][3]

The "Do Not Mix" List
Strong Acids (Sulfuric, Nitric, Hydrochloric): Mixing 3-Pentylquinoline with strong acid waste

streams will result in an acid-base neutralization reaction.[1][2] In a closed waste drum, the

resulting exotherm (heat generation) can pressurize the container or vaporize volatile

solvents, leading to a rupture or explosion.[2][3]

Strong Oxidizers (Peroxides, Permanganates): The alkyl chain (pentyl group) is susceptible

to oxidation.[2][3] Mixing with oxidizers increases fire risk.[2][3]

Waste Stream Classification
For disposal purposes, segregate 3-Pentylquinoline into one of the following streams based

on your facility's specific coding:

Primary Option:Non-Halogenated Organic Solvents (if dissolved in

Acetone/Methanol/Hexane).[2][3]

Secondary Option:Basic Organic Waste (specifically for amines/bases).[2][3]
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Solid Waste: If the material is absorbed onto silica, celite, or paper towels, it must go to

Hazardous Solid Waste.[2][3]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Chemical or Stock
Solutions
Scenario: You have an expired vial or a residual stock solution (>5 mL).

Identification: Label the container clearly with "Hazardous Waste - 3-Pentylquinoline" and

"Toxic/Irritant."[2][3]

Solvent Dilution (Recommended): Do not dispose of the neat (pure) chemical directly if

possible.[2][3] Dilute with a compatible combustible solvent (e.g., Ethanol or Acetone) to

reduce viscosity and prevent "hot spots" in the waste drum.[2][3]

Transfer: Pour the diluted mixture into the Non-Halogenated Organic Solvent waste carboy.

Critical Check: Ensure the carboy does not contain concentrated acids.[2][3]

Rinsing: Triple rinse the original vial with acetone. Add rinsate to the same waste carboy.[2]

[3]

Vial Disposal: Deface the label on the empty glass vial and dispose of it in the

"Glass/Sharps" bin (unless your facility requires empty chemical bottles to be treated as solid

hazardous waste).

Protocol B: Disposal of Contaminated Solids (Spill
Cleanup/TLC Plates)
Scenario: You have silica gel from a column, TLC plates, or paper towels from a minor spill.[2]

[3]

Containment: Collect all solid materials contaminated with 3-Pentylquinoline.[2][3]

Bagging: Place materials inside a clear, heavy-duty polyethylene (4-mil) hazardous waste

bag.
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Labeling: Tag the bag immediately. List constituents: "Silica Gel, 3-Pentylquinoline, [Solvent

Name]."

Sealing: Zip-tie or tape the bag closed to prevent off-gassing of residual volatile solvents.[2]

[3]

Binning: Place in the Hazardous Solid Waste drum.

Protocol C: Emergency Spill Response (Lab Scale < 500
mL)

Evacuate & Ventilate: Remove ignition sources.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2][3]

Absorb: Cover the spill with an inert absorbent (Vermiculite, Sand, or commercial spill pads).

[2][3] Do not use paper towels alone for large pools as they increase surface area for

evaporation.[2][3]

Collect: Scoop the saturated absorbent into a wide-mouth waste jar or heavy-duty bag.[2][3]

Clean Surface: Scrub the area with a soap/water solution to remove the oily residue.[2][3]

Collect this wash water as Aqueous Hazardous Waste (do not flush).[2][3]

Decision Workflow (Visualization)
The following diagram illustrates the decision logic for disposing of 3-Pentylquinoline to

ensure regulatory compliance and safety.
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SAFETY CRITICAL

Waste Generation:
3-Pentylquinoline

Determine Physical State

Liquid / Solution

Dissolved/Neat

Solid / Absorbent

Silica/Spill Debris

Contains Halogenated
Solvents? (DCM, Chloroform)

Stream C:
Hazardous Solid Waste

(Double Bagged)

Yes

Yes

No

No

Stream A:
Halogenated Organic Waste

Stream B:
Non-Halogenated Organic Waste

(Preferred)

DO NOT MIX WITH ACIDS
(Exothermic Risk)

Click to download full resolution via product page

Caption: Operational decision tree for segregating 3-Pentylquinoline waste streams to prevent

incompatibility events.

Regulatory & Compliance Codes (US/EU)
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While 3-Pentylquinoline is not explicitly listed by name in the RCRA "P" or "U" lists (40 CFR

261.33), it is regulated based on its characteristics and the "Mixture Rule."[2][3]

Regulatory Body Code/Classification Description

RCRA (USA) D001
Ignitable (if in combustible

solvent).[1][2][3]

RCRA (USA) Not Listed (Default)

If pure, treat as "Non-RCRA

Regulated Hazardous Waste"

but manage strictly due to

toxicity.[2][3]

GHS (Global) H411
Toxic to aquatic life with long-

lasting effects.[1][2][3][5]

GHS (Global) H315 / H319
Causes skin and serious eye

irritation.[2][3][5][6]

DOT (Transport) UN 2810 or UN 3082

Toxic Liquid, Organic, N.O.S.

or Environmentally Hazardous

Substance.[2][3]

Important Note on RCRA: Even if the pure substance does not trigger a specific RCRA listing,

mixing it with spent solvents (e.g., Acetone, Methanol) usually triggers the F003 or D001 codes.

[2][3] Always default to the most hazardous classification of the mixture.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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